Cas no 23978-89-4 (6H-Dibenzo[b,d]pyran-2-carboxylicacid, 6a,7,10,10a-tetrahydro-1-hydroxy-6,6,9-trimethyl-3-pentyl-, (6aR,10aR)-)

• Product Name: 6H-Dibenzo[b,d]pyran-2-carboxylicacid, 6a,7,10,10a-tetrahydro-1-hydroxy-6,6,9-trimethyl-3-pentyl-, (6aR,10aR)-
• CAS No: 23978-89-4
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 255544
• PubChem ID: 59444391
• Update Time: 2025-04-19

6H-Dibenzo[b,d]pyran-2-carboxylicacid, 6a,7,10,10a-tetrahydro-1-hydroxy-6,6,9-trimethyl-3-pentyl-, (6aR,10aR)- Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-2-carboxylicacid, 6a,7,10,10a-tetrahydro-1-hydroxy-6,6,9-trimethyl-3-pentyl-, (6aR,10aR)-
• (6aR,10aR)-1-hydroxy-6,6,9-trimethyl-3-pentyl-6a,7,10,10a-tetrahydrobenzo[c]chromene-2-carboxylic acid
• 6H-Dibenzo[b,d]pyran-2-carboxylic acid, 6ab,7,10,10aa-tetrahydro-1-hydroxy-6,6,9-trimethyl-3-pentyl- (8CI)
• 6H-Dibenzo[b,d]pyran-2-carboxylicacid, 6a,7,10,10a-tetrahydro-1-hydroxy-6,6,9-trimethyl-3-pentyl-, (6aR-trans)-
• Cannabinolic acidA, D1(6)-tetrahydro-
• D1(6)-Tetrahydrocannabinolic acid A
• D6-THC acid
• THC-COOH
• delta1(6)-Tetrahydrocannabinolic acid A
• 6H-Dibenzo(b,d)pyran-2-carboxylic acid, 6a,7,10,10a-tetrahydro-1-hydroxy-6,6,9-trimethyl-3-pentyl-, (6aR,10aR)-
• .DELTA.1(6)-TETRAHYDROCANNABINOLIC ACID A
• delta6-THC acid
• DTXSID90732060
• .DELTA.-8-TETRAHYDROCANNABINOLIC ACID
• .DELTA.6-THC ACID
• delta-8-Thca
• Q3WQP8C9GD
• SCHEMBL13214133
• (6aR,10aR)-1-Hydroxy-6,6,9-trimethyl-3-pentyl-6a,7,10,10a-tetrahydro-6H-dibenzo[b,d]pyran-2-carboxylic acid
• 23978-89-4
• delta-8-tetrahydrocannabinolic acid a
• UNII-Q3WQP8C9GD
• delta-8-Tetrahydrocannabinolic acid
• .DELTA.-8-THCA
• 6H-Dibenzo(b,d)pyran-2-carboxylic acid, 6a,7,10,10a-tetrahydro-1-hydroxy-6,6,9-trimethyl-3-pentyl-, (6ar-trans)-

• Inchi： 1S/C22H30O4/c1-5-6-7-8-14-12-17-19(20(23)18(14)21(24)25)15-11-13(2)9-10-16(15)22(3,4)26-17/h9,12,15-16,23H,5-8,10-11H2,1-4H3,(H,24,25)/t15-,16-/m1/s1
• InChI Key： YKKHSYLGQXKVMO-HZPDHXFCSA-N
• SMILES： O1C2C=C(CCCCC)C(C(=O)O)=C(C=2[C@@H]2CC(C)=CC[C@H]2C1(C)C)O

Computed Properties

• Exact Mass: 358.2145
• Monoisotopic Mass: 358.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans